Cas no 884006-56-8 (Tert-butyl N-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate)

• Product Name: Tert-butyl N-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate
• CAS No: 884006-56-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD19381771
• CID: 4658445
• PubChem ID: 18453393
• Update Time: 2024-10-26

Tert-butyl N-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate
• tert-Butyl ((1R,3R)-3-(hydroxymethyl)cyclopentyl)carbamate
• (1R,3R)-1-(Boc-amino)-3-(hydroxymethyl)cyclopentane
• t-Butyl N-[trans-3-(hydroxymethyl)cyclopentyl]carbamate
• rel-tert-Butyl N-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate
• Carbamic acid, [(1R,3R)-3-(hydroxymethyl)cyclopentyl]-, 1,1-dimethylethyl ester
• Carbamic
• CS-0048037
• PS-1005
• Carbamic acid, [(1R,3R)-3-(hydroxymethyl)cyclopentyl]-, 1,1-dimethylethyl ester, rel-
• rac-tert-butyl N-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate
• MFCD31689295
• (trans-3-Hydroxymethyl-cyclopentyl)-carbamic acid tert-butyl ester
• AT18620
• DTXSID801127665
• F17895
• AKOS016340717
• 862700-39-8
• EN300-1266274
• rel-tert-Butyl ((1R,3R)-3-(hydroxymethyl)cyclopentyl)carbamate
• SCHEMBL3901032
• Carbamic acid, [(1R,3R)-3-(hydroxymethyl)cyclopentyl]-,1,1-dimethylethyl ester
• TERT-BUTYL TRANS-(3-(HYDROXYMETHYL)CYCLOPENTYL)CARBAMATE
• rel-tert-ButylN-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate
• trans-1-(Boc-amino)-3-(hydroxymethyl)cyclopentane
• MFCD19381771
• 884006-56-8
• Tert-butyl N-[(1R,3R)-3-(hydroxymethyl)cyclopentyl]carbamate

• MDL： MFCD19381771
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-9-5-4-8(6-9)7-13/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9-/m1/s1
• InChI Key： VZZBOERLWPQMCJ-RKDXNWHRSA-N
• SMILES： OC[C@@H]1CC[C@H](C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6